Cas no 1203281-38-2 (1-{(3,5-dimethylphenyl)carbamoylmethyl}-N-(2-methyl-1,3-benzothiazol-5-yl)piperidine-4-carboxamide)

• Product Name: 1-{(3,5-dimethylphenyl)carbamoylmethyl}-N-(2-methyl-1,3-benzothiazol-5-yl)piperidine-4-carboxamide
• CAS No: 1203281-38-2
• MF: C₂₄H₂₈N₄O₂S
• MW: 436.569724082947
• CID: 6185389
• PubChem ID: 45503605
• Update Time: 2025-06-08

1-{(3,5-dimethylphenyl)carbamoylmethyl}-N-(2-methyl-1,3-benzothiazol-5-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{(3,5-dimethylphenyl)carbamoylmethyl}-N-(2-methyl-1,3-benzothiazol-5-yl)piperidine-4-carboxamide
• VU0519718-1
• AKOS024517698
• 1-(2-((3,5-dimethylphenyl)amino)-2-oxoethyl)-N-(2-methylbenzo[d]thiazol-5-yl)piperidine-4-carboxamide
• 1-[2-(3,5-dimethylanilino)-2-oxoethyl]-N-(2-methyl-1,3-benzothiazol-5-yl)piperidine-4-carboxamide
• 1203281-38-2
• F5772-6949
• 1-{[(3,5-dimethylphenyl)carbamoyl]methyl}-N-(2-methyl-1,3-benzothiazol-5-yl)piperidine-4-carboxamide

• Inchi： 1S/C24H28N4O2S/c1-15-10-16(2)12-20(11-15)26-23(29)14-28-8-6-18(7-9-28)24(30)27-19-4-5-22-21(13-19)25-17(3)31-22/h4-5,10-13,18H,6-9,14H2,1-3H3,(H,26,29)(H,27,30)
• InChI Key： HCCVQWCBYLOPTR-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2=C1C=CC(=C2)NC(C1CCN(CC(NC2C=C(C)C=C(C)C=2)=O)CC1)=O

Computed Properties

• Exact Mass: 436.19329732g/mol
• Monoisotopic Mass: 436.19329732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-{(3,5-dimethylphenyl)carbamoylmethyl}-N-(2-methyl-1,3-benzothiazol-5-yl)piperidine-4-carboxamide

Comprehensive Overview of 1-{(3,5-dimethylphenyl)carbamoylmethyl}-N-(2-methyl-1,3-benzothiazol-5-yl)piperidine-4-carboxamide (CAS No. 1203281-38-2)

The compound 1-{(3,5-dimethylphenyl)carbamoylmethyl}-N-(2-methyl-1,3-benzothiazol-5-yl)piperidine-4-carboxamide (CAS No. 1203281-38-2) is a sophisticated small molecule with significant potential in pharmaceutical research and development. Its intricate structure combines a piperidine-4-carboxamide core with a benzothiazole moiety and a 3,5-dimethylphenyl group, making it a subject of interest for drug discovery. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel small molecule inhibitors and modulators has surged, driven by advancements in oncology, neurology, and immunology. The structural features of CAS No. 1203281-38-2 suggest it could interact with enzymes or receptors involved in these fields. For instance, the benzothiazole component is known for its bioactivity in CNS disorders, while the piperidine scaffold is common in drugs targeting G-protein-coupled receptors (GPCRs). This dual functionality positions the compound as a promising candidate for further investigation.

From a synthetic chemistry perspective, the preparation of 1-{(3,5-dimethylphenyl)carbamoylmethyl}-N-(2-methyl-1,3-benzothiazol-5-yl)piperidine-4-carboxamide involves multi-step organic transformations, including amide couplings and carbamoylation reactions. These methods are widely discussed in academic literature and patent filings, reflecting the compound's relevance in medicinal chemistry. Researchers often search for synthetic protocols or structure-activity relationships (SAR) related to such molecules, highlighting the need for detailed technical resources.

The compound's physicochemical properties, such as solubility, logP, and hydrogen bonding capacity, are critical for its drug-likeness. Computational models and in silico ADMET predictions can provide preliminary insights into its bioavailability and metabolic stability. These aspects are frequently queried in scientific databases, as they are essential for early-stage drug development. Additionally, the rise of AI-driven drug design has increased interest in molecules like CAS No. 1203281-38-2, which can serve as templates for machine learning algorithms.

Beyond its pharmaceutical potential, 1-{(3,5-dimethylphenyl)carbamoylmethyl}-N-(2-methyl-1,3-benzothiazol-5-yl)piperidine-4-carboxamide may also find applications in agrochemicals or materials science. The 3,5-dimethylphenyl group, for example, is a common motif in herbicides, while benzothiazole derivatives are explored for their optoelectronic properties. This versatility makes the compound a valuable subject for interdisciplinary research.

In conclusion, CAS No. 1203281-38-2 represents a compelling case study in modern chemical innovation. Its complex structure, combined with its potential across multiple industries, underscores the importance of continued exploration. As the scientific community increasingly focuses on targeted therapies and sustainable chemistry, compounds like this will remain at the forefront of research and development efforts.